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Compound of Interest

Compound Name: p-Chlorophenyl methyl sulfoxide
CAS No.: 934-73-6
Cat. No.: B1581415

Get Quote

Technical Whitepaper: Toxicological Profile and Safety Protocols for p-Chlorophenyl Methyl
Sulfoxide

Executive Summary & Chemical Identity

p-Chlorophenyl methyl sulfoxide (CAS: 934-73-6) is a chiral organosulfur compound serving
as a critical intermediate in pharmaceutical synthesis and a metabolic marker in the
degradation of thioether-based pesticides and drugs. Unlike its sulfide precursors, the sulfoxide
moiety imparts significant polarity and distinct biological reactivity, necessitating specific safety
protocols distinct from general organic solvents.

This guide synthesizes toxicological data, metabolic fate, and handling standards to ensure
researcher safety during drug development and synthesis workflows.

Chemical Identity Table
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Parameter Detail

IUPAC Name 1-Chloro-4-(methylsulfinyl)benzene
CAS Number 934-73-6

Molecular Formula C+H-CIOS

Molecular Weight 174.65 g/mol

Physical State Crystalline solid (typically white to off-white)

| Solubility | Soluble in DMSO, Methanol, Chloroform; Low solubility in water |

Toxicological Profile

The toxicity of p-chlorophenyl methyl sulfoxide is characterized by its potential for central
nervous system (CNS) depression and severe ocular irritation.[1] Data indicates it is more
acutely toxic and irritating than its corresponding sulfone metabolite.

Acute Toxicity Data

Data derived from comparative studies of chlorophenyl sulfides and sulfoxides (e.g., Rocky
Mountain Arsenal contamination studies).[1]

) . Hazard
Route Species LD50 / Observation .
Classification
Oral Rat 400 - 620 mg/kg Acute Tox. 4 (H302)

CNS depression
] observed forup to 7
Dermal Rabbit o STOT SE 3 (H336)
days post-application.

[1]

Severe irritation;
Ocular Rabbit potential for Eye Dam. 1 (H318)

irreversible damage.

_ Irritation of mucosal
Inhalation Rat STOT SE 3 (H335)
membranes.
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Critical Insight: While the sulfide form is often lethal via dermal exposure due to rapid
absorption, the sulfoxide (this compound) is less lethal dermally but induces prolonged CNS
depression (lethargy, ataxia). This suggests the sulfoxide crosses the blood-brain barrier but

acts via a different mechanism or slower clearance than the sulfide.

Irritation & Sensitization

o Skin: Moderate irritant (Category 2). Causes erythema and edema upon prolonged contact.

o Eyes:High Risk. Classified as causing serious eye damage (Category 1).[2] The polar nature
of the sulfoxide allows rapid penetration of the corneal epithelium, leading to opacity.

e Sensitization: Guinea pig maximization tests generally indicate a lack of skin sensitization
potential for this specific congener.

Metabolic Fate & Mechanistic Safety

Understanding the metabolism of p-chlorophenyl methyl sulfoxide is vital for safety, as it
participates in a redox cycle that can alter its toxicity profile in vivo.

The Sulfoxidation Pathway

The compound acts as a "metabolic bridge." It is formed via the S-oxidation of p-chlorophenyl
methyl sulfide and is further oxidized to p-chlorophenyl methyl sulfone.

o Oxidation (Bioactivation): Catalyzed primarily by Cytochrome P450 (CYP) isoforms
(specifically CYP2D6 and CYP3A4) and Flavin-containing Monooxygenases (FMO).

e Reduction (Bioinactivation): The sulfoxide can be reduced back to the sulfide by cytosolic
sulfoxide reductases or gut microbiota, potentially reactivating the acute dermal toxicity
associated with the sulfide form.
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Pathway Visualization
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Fig 1: Metabolic Redox Cycling of p-Chlorophenyl Methyl Sulfoxide

Click to download full resolution via product page

Caption: The sulfoxide serves as a central node. Note the reversible reduction pathway (red
dashed line) which can regenerate the highly toxic sulfide.

Safety & Handling Protocols

Due to the "Serious Eye Damage" (H318) classification, standard safety glasses are insufficient
when handling the neat powder.

Personal Protective Equipment (PPE) Matrix

Zone Protection Level Equipment Required

Chemical Splash Goggles +
Ocular Critical Face Shield. (Contact lenses
prohibited).

Nitrile gloves (min 0.11mm

thickness). Double-gloving

Dermal High )
recommended for solutions
>100mM.

N95/P2 mask for solid

Respiratory Moderate handling; Fume hood required

for solution preparation.

Emergency Response Decision Tree
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Exposure Incident

Identify Route

'

Skin Contact

Eye Contact
(High Risk)

: Rinse 15 min continuously.
I Lift eyelids.
l Seek IMMEDIATE Opthalmologist.

Wash with soap/water.
Monitor for CNS signs
(lethargy) for 48h.

Fresh air.
Supportive care.

|
|
|
|
|
B

Fig 2: Emergency Response Protocol for p-Chlorophenyl Methyl Sulfoxide

Click to download full resolution via product page

Caption: Immediate irrigation is non-negotiable for eye contact due to the risk of corneal
opacity.

Experimental Protocol: In Vitro Metabolic Stability
Assessment

To validate the stability of p-Chlorophenyl methyl sulfoxide in a biological context (or to
synthesize the sulfone metabolite), the following microsomal incubation protocol is
recommended. This protocol is self-validating via the inclusion of positive controls.

Objective: Determine the intrinsic clearance (

) and conversion rate to sulfone.

Materials:

e Test Compound: p-Chlorophenyl methyl sulfoxide (10 mM stock in DMSO).
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e System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

o Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4
U/mL G6P dehydrogenase).

o Control: Testosterone (CYP3A4 probe) or Dextromethorphan (CYP2D6 probe).

Workflow:

e Pre-Incubation:

[e]

Prepare a 0.5 mg/mL HLM suspension in Phosphate Buffer (100 mM, pH 7.4).

(¢]

Spike with Test Compound (Final conc: 1 pM).

[¢]

Validation Step: Ensure DMSO concentration < 0.1% to prevent enzyme inhibition.

[¢]

Equilibrate at 37°C for 5 minutes.
e Initiation:

o Add NADPH regenerating system to start the reaction.
e Sampling:

o AtT=0, 5, 15, 30, and 60 mins, remove 50 L aliquots.

o Quench: Immediately dispense into 150 pL ice-cold Acetonitrile (containing internal
standard, e.g., Tolbutamide).

e Analysis:
o Centrifuge (40009, 20 min).

o Analyze supernatant via LC-MS/MS. Monitor transitions for Sulfoxide (Parent) and Sulfone
(+16 Da).

o Calculation:
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o Plot In(% remaining) vs. time. The slope

is the elimination rate constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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